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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE
CAS No.: 69830-92-8
Cat. No.: B1253174
Get Quote
. J

Technical Monograph: (S)-4-Dodecanolide
Precision Handling, Safety, and Application in

Pharmaceutical Research
Executive Summary

(S)-4-Dodecanolide (Synonyms: (S)-

-Dodecalactone; (5S)-5-octyloxolan-2-one) is a chiral biologically active lactone.[1] While its
racemic counterpart is a ubiquitous GRAS (Generally Recognized As Safe) flavoring agent, the
pure (S)-enantiomer acts as a potent bioactive scaffold in drug development, exhibiting specific
antibiofilm activity against Streptococcus pyogenes and anti-inflammatory modulation of TNF-

This guide addresses the critical gap between "food-grade" handling and "pharmaceutical-
grade” rigor. For researchers, the primary challenges are stereochemical integrity (preventing
racemization), lipophilic solubilization for bioassays, and oxidative stability.
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Part 1: Molecular Architecture & Physicochemical Profile

The biological efficacy of 4-dodecanolide is stereospecific. The (S)-enantiomer possesses a
specific 3D orientation at the C5 chiral center that dictates ligand-receptor binding affinity.

Table 1: Physicochemical Specifications

Property Specification Operational Note
69830-92-8 (Specific to (S)- Do not use CAS 2305-05-7
CAS Number . _
isomer) (Racemic)
Molecular Formula MW: 198.30 g/mol
) ) Critical for bioactivity
Chiral Purity 98% ee (enantiomeric excess) reproducibility
) ) Viscous; pipette with positive
Physical State Colorless to pale yellow oil ]
displacement
Solubility DMSO, Ethanol, Chloroform Insoluble in water (< 60 mg/L)
N ) High boiling point; low volatility
Boiling Point 130-132 °C (at 1.5 mmHg) )
but persistent
) Denser than standard organic
Density 0.936 g/mL

solvents

Part 2: Toxicological Profile & Risk Assessment[3]

While the racemic mixture is low-toxicity, pure (S)-4-dodecanolide in a research setting
requires handling as a concentrated chemical irritant.

1. Acute Toxicity & GHS Classification[2]
 Signal Word:WARNING

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]
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o H335: May cause respiratory irritation.[5][3][4]

e LD50 (Oral, Rat): > 5000 mg/kg (Based on racemic data).

2. Biological Mechanism & Safety Implications

Recent studies indicate (S)-4-dodecanolide downregulates virulence factors (srv, ropB) in
bacteria and modulates neutrophil activity.

» Risk: At high concentrations (>200

g/mL), it may alter non-target cellular signaling pathways.

e Precaution: Use barrier protection (Nitrile gloves > 0.11mm) to prevent transdermal
absorption, as the compound is highly lipophilic and skin-permeable.

Part 3: Operational Protocols (The "How-To")
Protocol A: Chiral Chain of Custody (Storage & Stability)

Rationale: Lactones are susceptible to hydrolysis (ring-opening) in basic conditions and
racemization in the presence of strong Lewis acids or elevated temperatures.

» Receipt: Verify enantiomeric excess (ee) immediately upon arrival (See Protocol B).
 Aliquoting:

o Perform in a fume hood.

o Use amber glass vials with PTFE-lined caps (prevents plasticizer leaching).

o Argon Overlay: Displace headspace air with dry argon before sealing to prevent oxidative
degradation of the octyl side chain.

» Storage:
o Short-term (< 1 month): 4°C.

o Long-term (> 1 month): -20°C.
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o Critical: Allow vial to reach room temperature before opening to prevent water
condensation, which catalyzes hydrolysis.

Protocol B: Self-Validating Chiral Purity Analysis (GC-FID)

Rationale: You cannot rely on optical rotation (

) alone for high-precision biology. A chiral Gas Chromatography (GC) method provides
definitive separation of (R) and (S) enantiomers.

o Column: Cyclodextrin-based chiral phase (e.g., Hydrodex

-6TBDM or equivalent).

e Carrier: Helium at 1.5 mL/min (constant flow).
e Oven Program:
o Start 100°C (hold 1 min).
o Ramp 2°C/min to 180°C.
o Hold 10 min.
 Validation Criteria:
o (S)-isomer retention time: ~35.2 min (illustrative).
o (R)-isomer retention time: ~36.1 min.
o Resolution (

): Must be > 1.5 for valid quantification.

Protocol C: Bioassay Solubilization (The "Emulsion Problem")

Rationale: (S)-4-dodecanolide is hydrophobic. Direct addition to cell media causes phase
separation (oiling out), leading to erratic dose-response curves.

o Stock Preparation: Dissolve to 100 mM in anhydrous DMSO. Vortex for 30 seconds.
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 Intermediate Dilution: Dilute stock 1:10 in pure Ethanol (creates a 10 mM working solution).

» Final Application: Add the ethanol working solution to the culture media while vortexing the
media.

o Target: Final solvent concentration < 0.1% (v/v) to avoid solvent toxicity.

o Check: Media should remain clear.[5][2] Turbidity indicates precipitation/micelle formation.

Part 4: Visualizing the Workflow & Mechanism
Diagram 1: Chiral Integrity Workflow

This diagram illustrates the decision logic required to maintain the "S" configuration from
receipt to data generation.

Reject:
Racemized

QC: Chiral GC
(Check %ee)

Receipt of
(S)-4-Dodecanolide

Aliquot under Argon > Storage Prevent Condensation Experimental Use
(Amber Glass) -20°C (Warm to RT first)

Click to download full resolution via product page

Caption: Workflow ensuring enantiomeric purity is verified before biological application.

Diagram 2: Putative Mechanism of Action (Biofilm &
Inflammation)

Based on recent research (Pandian et al., 2020), this diagram maps the biological impact of the
molecule.
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Caption: Dual-action mechanism: bacterial virulence suppression and host anti-inflammatory
modulation.

Part 5: Emergency Response & Disposal
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Scenario Immediate Action Medical Follow-up

Rinse cautiously with water for ~ Seek ophthalmologist if
Eye Contact 15 mins.[5][6] Remove contact  redness persists (Lactones can

lenses.[2][3][4] cause chemical conjunctivitis).

Wash with soap and water.[5]
Skin Contact Do not use alcohol (increases Monitor for dermatitis.

absorption).

Absorb with vermiculite or
Spill (< 10mL) sand. Do not use combustible Ventilate area.[5][2][3][4][6]

materials (sawdust).

Incineration in a chemical )
_ _ _ Do not flush down drains
Disposal combustor equipped with an ) o
(aquatic toxicity risk).
afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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